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Compound of Interest

Compound Name: 2-Methyl-2-phenyl-1,3-dioxolane

Cat. No.: B8808167

CAS Number: 3674-77-9
Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-2-phenyl-1,3-dioxolane,
a versatile chemical compound with significant applications in organic synthesis and potential
relevance in medicinal chemistry. This document details its chemical and physical properties,
provides in-depth experimental protocols for its synthesis and use, and explores the broader
biological context of the 1,3-dioxolane scaffold.

Chemical and Physical Properties

2-Methyl-2-phenyl-1,3-dioxolane, also known as acetophenone ethylene ketal, is a cyclic
ketal.[1][2] Its core structure consists of a 1,3-dioxolane ring with a methyl and a phenyl group
attached to the C2 position.[1][2] This structure makes it a valuable protecting group for the
carbonyl functionality of acetophenone.

Table 1: Physicochemical Properties of 2-Methyl-2-phenyl-1,3-dioxolane
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Property Value Source(s)
CAS Number 3674-77-9 [11[3]
Molecular Formula C10H1202 [11[2][3]
Molecular Weight 164.20 g/mol [1112][3]
2-methyl-2-phenyl-1,3-
IUPAC Name _ yrepneny [2]
dioxolane
Acetophenone ethylene ketal,
Synonyms 1,3-Dioxolane, 2-methyl-2- [1][2]13]
phenyl-
Not explicitly stated, likely a
Appearance -
liquid
Boiling Point Data not consistently available [4]
Melting Point Data not consistently available  [4]
Density Data not consistently available  [4]

Spectroscopic Data

The structural identity of 2-Methyl-2-phenyl-1,3-dioxolane can be confirmed through various

spectroscopic techniques.

Table 2: Key Spectroscopic Data for 2-Methyl-2-phenyl-1,3-dioxolane

Technique Key Data Points Source(s)
13C NMR Spectra available for viewing. [2][5]

Mass spectrum characterized
GOMS by major fragments. Top peak 2]

at m/z 149, second highest at
m/z 105.

IR Spectroscopy

Vapor phase IR spectrum

available.

[2](5]
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Experimental Protocols

The following sections provide detailed methodologies for the synthesis, application, and
deprotection of 2-Methyl-2-phenyl-1,3-dioxolane.

Synthesis of 2-Methyl-2-phenyl-1,3-dioxolane
(Acetophenone Protection)

The most common method for the synthesis of 2-Methyl-2-phenyl-1,3-dioxolane is the acid-
catalyzed reaction of acetophenone with ethylene glycol.[6][7] The reaction is an equilibrium,
and to drive it towards the product, water is typically removed azeotropically using a Dean-
Stark apparatus.[7][8]

Experimental Protocol: Synthesis of 2-Methyl-2-phenyl-1,3-dioxolane
e Materials:
o Acetophenone
o Ethylene glycol (1.1 - 1.5 equivalents)
o p-Toluenesulfonic acid (PTSA) (catalytic amount, e.g., 0.01-0.05 equivalents)
o Toluene (as solvent)
o Saturated aqueous sodium bicarbonate solution
o Brine
o Anhydrous magnesium sulfate or sodium sulfate
e Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
add acetophenone, toluene, and ethylene glycol.

o Add a catalytic amount of p-toluenesulfonic acid to the mixture.
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o Heat the mixture to reflux. The water-toluene azeotrope will begin to collect in the Dean-
Stark trap.

o Continue refluxing until no more water is collected in the trap, indicating the completion of
the reaction.

o Allow the reaction mixture to cool to room temperature.

o Quench the reaction by adding saturated agueous sodium bicarbonate solution to
neutralize the acid catalyst.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude 2-Methyl-2-phenyl-1,3-dioxolane.

o The product can be further purified by vacuum distillation.

A microwave-assisted variation of this synthesis has been reported to achieve high conversion
and yields in shorter reaction times.[6]

Application as a Protecting Group in Organic Synthesis

The primary utility of 2-Methyl-2-phenyl-1,3-dioxolane is as a protecting group for the
carbonyl functionality of acetophenone and related methyl ketones.[1] The dioxolane ring is
stable under basic, nucleophilic, and reductive conditions, allowing for chemical
transformations on other parts of a molecule without affecting the protected carbonyl group.[7]

[°]

Logical Workflow for the Use of 2-Methyl-2-phenyl-1,3-dioxolane as a Protecting Group
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Workflow for Carbonyl Protection and Deprotection

Starting Material
with Carbonyl Group

Protection (Ketalization)

Acetophenone + Ethylene Glycol
Acid Catalyst (e.g., PTSA)

Protected Intermediate
(2-Methyl-2-phenyl-1,3-dioxolane derivative)

:

Further Synthetic Steps
(Reaction at other functional groups)

:

Modified Protected Intermediate

Deprotection (Hydrolysis)
Aqueous Acid (e.g., HCI, H2S04)

Final Product
with Regenerated Carbonyl Group
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Potential Biological Activities of 1,3-Dioxolane Derivatives

1,3-Dioxolane Scaffold
Anticancer Activity

Modulation of
Multidrug Resistance (MDR)

Antimicrobial Activity Antiviral Activity

Modulation

P-glycoprotein (P-gp)
Efflux Pump

Bacterial Cell Wall Synthesis Viral Replication Cancer Cell Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-2-phenyl-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8808167#2-methyl-2-phenyl-1-3-dioxolane-cas-
number-3674-77-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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